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Compound of Interest

Compound Name: Tetrabutylammonium cyanide

CAS No.: 10442-39-4

Cat. No.: B079372

Get Quote

Introduction
Tetrabutylammonium cyanide (TBAC) is a quaternary ammonium salt that has garnered

significant interest in the scientific community for its utility as a versatile reagent in organic

synthesis. Its unique properties, including its solubility in organic solvents and its role as a

phase-transfer catalyst, make it a valuable tool in the synthesis of complex molecules, a

cornerstone of drug development. This technical guide provides a comprehensive overview of

the core basic properties of tetrabutylammonium cyanide, including its physicochemical

characteristics, synthesis, reactivity, and safety considerations. Detailed experimental protocols

and mechanistic diagrams are provided to facilitate its practical application in a laboratory

setting.

Core Physicochemical and Toxicological Properties
Tetrabutylammonium cyanide is a white to off-white crystalline solid. The large, nonpolar

tetrabutylammonium cation imparts solubility in a range of organic solvents, a crucial feature for

its application in various reaction media.[1] A summary of its key physical, chemical, and

toxicological properties is presented in the table below.
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Property Value

Chemical Formula C₁₇H₃₆N₂

Molecular Weight 268.48 g/mol [2]

Appearance White to off-white crystalline solid

Melting Point 89-92 °C[3]

Solubility

Slightly soluble in water and methanol.[1][4]

Soluble in polar aprotic solvents like acetone,

acetonitrile, and dimethylformamide.[1]

pKa

While a specific pKa for TBAC is not readily

available, the basicity is determined by the

cyanide anion. The pKa of its conjugate acid,

HCN, is 9.21 in water. The large, non-

coordinating tetrabutylammonium cation allows

the cyanide anion to exhibit enhanced basicity

and nucleophilicity in non-aqueous solvents.[5]

LD50 (Oral, Rat) 5.1 mg/kg[6]

LD50 (Dermal, Rabbit) 5 mg/kg[6]

LC50 (Inhalation, Rat) 0.051 mg/L (4 h)[6]

Safety and Handling: Tetrabutylammonium cyanide is extremely toxic and must be handled

with extreme caution in a well-ventilated fume hood.[7][8] It is fatal if swallowed, inhaled, or in

contact with skin.[9] Contact with acids liberates highly toxic hydrogen cyanide gas.[8]

Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

goggles, is mandatory when handling this compound.

Synthesis of Tetrabutylammonium Cyanide
Tetrabutylammonium cyanide can be synthesized from the corresponding halide salt,

typically tetrabutylammonium bromide, through an ion-exchange reaction. A general

experimental protocol is provided below.
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Experimental Protocol: Synthesis via Ion Exchange
Materials:

Tetrabutylammonium bromide

Strongly basic anion-exchange resin (cyanide form)

Anhydrous methanol

Rotary evaporator

Vacuum oven

Procedure:

Prepare a column packed with a strongly basic anion-exchange resin.

Convert the resin to the cyanide form by passing a solution of sodium cyanide through the

column, followed by a thorough washing with anhydrous methanol to remove excess sodium

cyanide and water.

Dissolve tetrabutylammonium bromide in anhydrous methanol.

Pass the methanolic solution of tetrabutylammonium bromide through the prepared cyanide-

form anion-exchange column.

Collect the eluent containing tetrabutylammonium cyanide.

Concentrate the eluent using a rotary evaporator to obtain the crude product.

Dry the solid product under vacuum to yield pure tetrabutylammonium cyanide.
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Caption: Workflow for the synthesis of tetrabutylammonium cyanide.

Applications in Organic Synthesis
Tetrabutylammonium cyanide is a valuable reagent in a variety of organic transformations,

primarily serving as a soluble source of the cyanide anion and as a phase-transfer catalyst.
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Cyanation Reactions
TBAC is an effective cyanating agent for alkyl halides, proceeding via a nucleophilic

substitution mechanism. The bulky tetrabutylammonium cation enhances the nucleophilicity of

the cyanide anion in organic solvents.

Alkyl Halide

[X---R---CN]⁻

Cyanide Anion
(from TBAC)

Nucleophilic Attack

Alkyl Nitrile

Halide Anion

Click to download full resolution via product page

Caption: General mechanism of SN2 cyanation using TBAC.

O-TMS Cyanosilylation of Carbonyls
Tetrabutylammonium cyanide catalyzes the addition of trimethylsilyl cyanide (TMSCN) to

aldehydes and ketones to form cyanohydrin trimethylsilyl ethers. These products are versatile

intermediates in the synthesis of α-hydroxy acids, β-amino alcohols, and other valuable

compounds.

Experimental Protocol: Catalytic O-TMS Cyanosilylation of a Ketone

Materials:

Ketone

Trimethylsilyl cyanide (TMSCN)

Tetrabutylammonium cyanide (TBAC)

Anhydrous dichloromethane (DCM)

Nitrogen or Argon atmosphere

Standard workup reagents (e.g., saturated aqueous NaHCO₃, brine, anhydrous Na₂SO₄)
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Procedure:

To a flame-dried flask under an inert atmosphere, add the ketone and anhydrous DCM.

Add a catalytic amount of tetrabutylammonium cyanide (e.g., 1-5 mol%).

Cool the mixture to 0 °C in an ice bath.

Slowly add trimethylsilyl cyanide (e.g., 1.1 equivalents) to the stirred solution.

Allow the reaction to stir at 0 °C or room temperature while monitoring by TLC or GC-MS

until the starting material is consumed.

Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

Extract the aqueous layer with DCM.

Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate

in vacuo.

Purify the crude product by flash column chromatography to obtain the desired cyanohydrin

trimethylsilyl ether.
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Experimental Workflow
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Caption: Workflow for O-TMS cyanosilylation of a ketone.
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Deprotection of Thioacetates
TBAC can be used as a catalyst for the deprotection of thioacetates to yield free thiols. This

reaction is particularly useful in the context of surface chemistry and the formation of self-

assembled monolayers. The cyanide ion acts as a nucleophile, attacking the acetyl group and

liberating the thiol.

Thioacetate

[R-S-C(O⁻)(CN)CH₃]

Cyanide Anion
(from TBAC)

Nucleophilic Attack
on Acetyl Carbonyl

ThiolProtonation

Acetonitrile

Elimination
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Caption: Mechanism of thioacetate deprotection by TBAC.

Relevance in Drug Development
The introduction of a nitrile group into a molecule is a common strategy in medicinal chemistry.

Nitriles can act as bioisosteres for carbonyl groups, participate in hydrogen bonding, and serve

as precursors for other functional groups such as amines, amides, and carboxylic acids. The

ability of tetrabutylammonium cyanide to efficiently introduce the cyanide group under mild

conditions into complex organic molecules makes it a valuable reagent in the synthesis of

pharmaceutical intermediates and active pharmaceutical ingredients (APIs). Its role as a

phase-transfer catalyst further expands its utility in biphasic reactions, which are often

employed in industrial-scale synthesis to simplify product purification and minimize solvent

waste.

Conclusion
Tetrabutylammonium cyanide is a potent and versatile reagent with a well-defined set of

basic properties. Its high solubility in organic solvents, coupled with the nucleophilicity of the

"naked" cyanide anion it provides, makes it an excellent choice for a variety of synthetic

transformations. While its extreme toxicity necessitates stringent safety protocols, its utility in

cyanation, O-TMS cyanosilylation, and deprotection reactions underscores its importance in
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modern organic synthesis and, by extension, in the field of drug development. The detailed

information and protocols provided in this guide are intended to equip researchers and

scientists with the knowledge required to safely and effectively utilize this powerful synthetic

tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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